(H2dabco)[Na(BF4)3]: an ABX3-type inorganic–organic hybrid perovskite compound exhibiting dielectric switching above room-temperature†
CrystEngComm Pub Date: 2019-10-23 DOI: 10.1039/C9CE01454C
Abstract
The ABX3-type inorganic–organic hybrid perovskite (H2dabco)[Na(BF4)3] (H2dabco = 1,4-diazabicyclo[2.2.2]octane cation, 1) undergoes a static-to-dynamic phase transition at 403/386 K (heating/cooling), respectively. Variable-temperature single crystal structure analysis reveals that the H2dabco cation and/or BF4− bridging ligand undergo disordering. Dielectric measurements show a typical switchable dielectric transition between high- and low- dielectric states during the phase transition. Notably, the reversibility of dielectric switching properties of 1 was also identified. These excellent switching characteristics of 1 make it a type of switchable dielectric material.
![Graphical abstract: (H2dabco)[Na(BF4)3]: an ABX3-type inorganic–organic hybrid perovskite compound exhibiting dielectric switching above room-temperature](http://scimg.chem960.com/usr/1/C9CE01454C.jpg)
![(H2dabco)[Na(BF4)3]: an ABX3-type inorganic–organic hybrid perovskite compound exhibiting dielectric switching above room-temperature†](https://scimg.chem960.com/usr/1/C9CE01454C.jpg)
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